N-Benzyl-6-(((4-chlorophenyl)sulfinyl)methyl)-2-phenyl-4-pyrimidinamine

• IUPAC Name: N-benzyl-6-[(4-chlorophenyl)sulfinylmethyl]-2-phenylpyrimidin-4-amine
• InChI: InChI=1S/C24H20ClN3OS/c25-20-11-13-22(14-12-20)30(29)17-21-15-23(26-16-18-7-3-1-4-8-18)28-24(27-21)19-9-5-2-6-10-19/h1-15H,16-17H2,(H,26,27,28)
• InChI Key: GZXCRHJFLPJMTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=NC(=C2)CS(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C24H20ClN3OS
• Molecular Weight: 434.0 g/mol

Description

N-Benzyl-6-(((4-chlorophenyl)sulfinyl)methyl)-2-phenyl-4-pyrimidinamine, commonly known as BCPM, is a chemical compound that has gained significant attention in the field of scientific research. BCPM is a potent inhibitor of various enzymes and has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Optoelectronic Materials Development

Research has illustrated that pyrimidine derivatives, such as N-Benzyl-6-(((4-chlorophenyl)sulfinyl)methyl)-2-phenyl-4-pyrimidinamine, can play a significant role in the development of optoelectronic materials. The incorporation of pyrimidine fragments into π-extended conjugated systems is highly valued for creating novel materials for optoelectronics. These materials have been utilized in organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. Additionally, pyrimidine derivatives are considered for applications in nonlinear optical materials and colorimetric pH sensors, highlighting their versatility in optoelectronic applications (Lipunova et al., 2018).

Novel Synthesis and Pharmaceutical Applications

Another domain where the structural framework of N-Benzyl-6-(((4-chlorophenyl)sulfinyl)methyl)-2-phenyl-4-pyrimidinamine is significant is in the synthesis of pharmaceuticals. The structural complexity and reactivity of such compounds enable the development of novel synthesis pathways for pharmaceutical impurities and active pharmaceutical ingredients (APIs). This aspect of research focuses on understanding the chemical behavior of these compounds under various conditions to optimize pharmaceutical synthesis processes and enhance the purity and efficacy of the resulting medications (Saini et al., 2019).

Exploration in Cancer Research

In the field of cancer research, compounds like N-Benzyl-6-(((4-chlorophenyl)sulfinyl)methyl)-2-phenyl-4-pyrimidinamine are explored for their potential anticancer properties. The interaction of such compounds with cancer cell lines and their mechanisms of action, including apoptosis induction and cell cycle arrest, are areas of intensive investigation. The goal is to identify new therapeutic agents that can offer high tumor specificity with minimal toxicity to healthy cells, thus improving cancer treatment outcomes (Sugita et al., 2017).